![molecular formula C13H13F3N4O3S B2749653 N,N-dimethyl-4-({[5-oxo-3-(trifluoromethyl)-1,5-dihydro-4H-pyrazol-4-yliden]methyl}amino)benzenesulfonamide CAS No. 320425-21-6](/img/structure/B2749653.png)
N,N-dimethyl-4-({[5-oxo-3-(trifluoromethyl)-1,5-dihydro-4H-pyrazol-4-yliden]methyl}amino)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N,N-dimethyl-4-({[5-oxo-3-(trifluoromethyl)-1,5-dihydro-4H-pyrazol-4-yliden]methyl}amino)benzenesulfonamide is a useful research compound. Its molecular formula is C13H13F3N4O3S and its molecular weight is 362.33. The purity is usually 95%.
BenchChem offers high-quality N,N-dimethyl-4-({[5-oxo-3-(trifluoromethyl)-1,5-dihydro-4H-pyrazol-4-yliden]methyl}amino)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N,N-dimethyl-4-({[5-oxo-3-(trifluoromethyl)-1,5-dihydro-4H-pyrazol-4-yliden]methyl}amino)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticancer Agents
This compound has been studied for its potential as an anticancer agent . Specifically, it has been evaluated for its anti-proliferative activity against the triple-negative breast cancer cell line (MDA-MB-231) and another breast cancer cell line (MCF-7) . Certain derivatives of this compound showed significant inhibitory effects against these cancer cell lines .
Antimicrobial Agents
In addition to its potential anticancer applications, this compound has also been studied for its antimicrobial properties . The study suggests that inhibition of carbonic anhydrase IX, which is overexpressed in many solid tumors, can also interfere with bacterial growth .
Carbonic Anhydrase IX Inhibitors
The compound has been found to inhibit carbonic anhydrase IX . This enzyme plays a crucial role in regulating pH and maintaining acid-base balance in the body. Its overexpression has been detected in many solid tumors . Therefore, selective inhibition of carbonic anhydrase IX can be a useful target for discovering novel antiproliferative agents .
Apoptosis Inducers
One of the derivatives of this compound was found to induce apoptosis in MDA-MB-231, a type of breast cancer cell line . Apoptosis, or programmed cell death, is a crucial process in cancer treatment as it can lead to the death of cancer cells .
Chemical Synthesis
This compound can be used in the synthesis of new aryl thiazolone–benzenesulfonamides . These new compounds can then be evaluated for various biological activities .
Biochemical Research
Given its interactions with carbonic anhydrase IX and its potential effects on cell proliferation and apoptosis, this compound can be used in biochemical research to further understand these processes .
Mechanism of Action
Target of Action
The primary target of this compound is carbonic anhydrase IX (CA IX) . CA IX is a gene that is overexpressed in many solid tumors . It plays a significant role in tumor cell metabolism, particularly in the shift to anaerobic glycolysis and the resulting pH modification .
Mode of Action
The compound acts as an inhibitor of CA IX . By selectively inhibiting this enzyme, the compound can potentially disrupt the metabolic adaptations of tumor cells, making it a promising candidate for antiproliferative agents .
Biochemical Pathways
The inhibition of CA IX affects the anaerobic glycolysis pathway . This pathway is crucial for tumor cells to survive in hypoxic conditions. By inhibiting CA IX, the compound disrupts this pathway, potentially leading to the death of tumor cells .
Result of Action
The compound has shown significant antiproliferative activity against certain cancer cell lines . For instance, some derivatives of the compound demonstrated a significant inhibitory effect against triple-negative breast cancer cell line (MDA-MB-231) and another breast cancer cell line (MCF-7) . Moreover, one derivative was able to induce apoptosis in MDA-MB-231 .
properties
IUPAC Name |
N,N-dimethyl-4-[[3-oxo-5-(trifluoromethyl)-1,2-dihydropyrazol-4-yl]methylideneamino]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13F3N4O3S/c1-20(2)24(22,23)9-5-3-8(4-6-9)17-7-10-11(13(14,15)16)18-19-12(10)21/h3-7H,1-2H3,(H2,18,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MIXDWXRVCBOIOC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)C1=CC=C(C=C1)N=CC2=C(NNC2=O)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13F3N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.